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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the decay schemes of the primary

parent nuclides of Samarium-152 (¹⁵²Sm), a stable isotope of significant interest in various

scientific fields. The decay pathways of its principal parent nuclides, Promethium-152 (¹⁵²Pm)

and Europium-152 (¹⁵²Eu), are detailed, including data on half-lives, decay energies, and

branching ratios. This document also outlines the experimental methodologies employed for

the determination of these nuclear properties, adhering to rigorous standards of data

presentation and visualization for clarity and precision.

Introduction to the Decay Progenitors of Samarium-
152
Samarium-152 is a stable nuclide with 62 protons and 90 neutrons. Its primary formation in the

context of radioactive decay chains originates from the beta decay of Promethium-152 and the

electron capture and beta-plus decay of Europium-152. A precursor to one of these parents,

Neodymium-152 (¹⁵²Nd), also contributes to the formation of ¹⁵²Sm through a decay chain.

Understanding these decay schemes is crucial for applications in nuclear physics,

astrophysics, and the production and purification of medical radioisotopes.

Decay Chain Overview
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The principal decay pathways leading to the formation of stable ¹⁵²Sm involve the following

parent and precursor nuclides:

Neodymium-152 (¹⁵²Nd): The precursor to ¹⁵²Pm.

Promethium-152 (¹⁵²Pm): A direct parent of ¹⁵²Sm, existing in multiple isomeric states.

Europium-152 (¹⁵²Eu): A direct parent of ¹⁵²Sm, which also decays to Gadolinium-152.

The logical flow of this decay chain is visualized in the diagram below.
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Decay Chain Leading to Samarium-152
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Experimental Workflow for Decay Scheme Determination
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To cite this document: BenchChem. [Decay Scheme of Samarium-152 Parent Nuclides: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085415#decay-scheme-of-samarium-152-parent-
nuclides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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